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Compound of Interest

Compound Name: trans-2-Fluorocyclohexanol

Cat. No.: B1313321 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, operation, and

disposal of trans-2-Fluorocyclohexanol in a laboratory setting. Adherence to these

procedures is critical for ensuring personnel safety and minimizing environmental impact.

Hazard Identification and Physicochemical
Properties
trans-2-Fluorocyclohexanol is a combustible liquid that is harmful if swallowed, inhaled, or in

contact with skin. It is known to cause serious eye and skin irritation and may lead to

respiratory irritation. It is also harmful to aquatic life.

Table 1: Physicochemical and Hazard Data for trans-2-Fluorocyclohexanol
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Property Value

CAS Number 656-60-0

Molecular Formula C6H11FO

Molecular Weight 118.15 g/mol

Appearance Colorless liquid

Boiling Point 60°C at 12 mmHg

Melting Point 21°C

Flash Point 166°C

Density 1.04 g/cm³

Vapor Pressure 0.571 mmHg at 25°C

Hazard Class IRRITANT

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling trans-2-Fluorocyclohexanol. The

following table outlines the minimum required PPE.

Table 2: Recommended Personal Protective Equipment
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Body Part Equipment Specifications

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Ensure gloves

are regularly inspected for

signs of degradation or

puncture and are changed

immediately upon

contamination.

Eyes/Face Safety goggles and face shield

Chemical splash goggles are

required at all times. A face

shield should be worn over

goggles when handling larger

quantities or when there is a

significant risk of splashing.

Body Flame-resistant lab coat

A lab coat made of flame-

resistant material or 100%

cotton is required.[1] Synthetic

materials should be avoided as

they can melt onto the skin in

case of a fire.[1]

Respiratory Respirator

Use in a well-ventilated area,

preferably a chemical fume

hood.[1] If engineering controls

are not sufficient to maintain

exposure below permissible

limits, a NIOSH-approved

respirator with an organic

vapor cartridge is required.

Feet Closed-toe shoes
Shoes must fully cover the

feet.

Operational Plan: Step-by-Step Handling Protocol
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This protocol outlines the safe handling of trans-2-Fluorocyclohexanol during a typical

laboratory procedure.

Pre-Experiment:

Risk Assessment: Conduct a thorough risk assessment for the planned experiment.

Fume Hood Preparation: Ensure the chemical fume hood is operational and the sash is at

the appropriate working height.

PPE Donning: Put on all required PPE as detailed in Table 2.

Spill Kit: Confirm that a spill kit appropriate for flammable and halogenated organic

compounds is readily accessible.

Waste Container: Prepare a designated, labeled waste container for halogenated organic

waste.

During Experiment:

Dispensing: Conduct all dispensing and handling of trans-2-Fluorocyclohexanol inside a

certified chemical fume hood.

Heating: If heating is required, use a heating mantle or a sand bath. Never use an open

flame.

Transfer: Use appropriate and clean glassware. Ensure all containers are clearly labeled.

Monitoring: Continuously monitor the experiment for any signs of unexpected reactions or

spills.

Post-Experiment:

Decontamination: Decontaminate all surfaces and equipment that have come into contact

with trans-2-Fluorocyclohexanol using an appropriate solvent and cleaning agent.

Waste Disposal: Dispose of all waste, including contaminated consumables, in the

designated halogenated organic waste container.
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PPE Doffing: Remove PPE in the correct order to avoid cross-contamination.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
trans-2-Fluorocyclohexanol is a halogenated organic compound and must be disposed of as

hazardous waste.

Segregation: Do not mix halogenated organic waste with non-halogenated waste.[2][3]

Container: Collect all trans-2-Fluorocyclohexanol waste in a clearly labeled, sealed, and

compatible container. The label should include the words "Hazardous Waste" and the

chemical name.

Storage: Store the waste container in a designated satellite accumulation area away from

incompatible materials.

Pickup: Arrange for disposal through your institution's Environmental Health and Safety

(EHS) office.

Emergency Procedures
Spill:

Small Spill (in fume hood): Absorb the spill with a chemical absorbent. Place the absorbent

material in the halogenated organic waste container.

Large Spill (or outside fume hood): Evacuate the immediate area. Alert others and contact

your institution's EHS for emergency response.

Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.
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Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek

medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Diagrams
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Caption: Workflow for the safe handling of trans-2-Fluorocyclohexanol.
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Caption: Disposal plan for trans-2-Fluorocyclohexanol waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
trans-2-Fluorocyclohexanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1313321#personal-protective-equipment-for-
handling-trans-2-fluorocyclohexanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Phone: (601) 213-4426
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